molecular formula C13H21NO B13207035 [1-(2,4-Dimethylphenyl)ethyl](2-methoxyethyl)amine

[1-(2,4-Dimethylphenyl)ethyl](2-methoxyethyl)amine

Cat. No.: B13207035
M. Wt: 207.31 g/mol
InChI Key: NOQFRBFZBNLQFQ-UHFFFAOYSA-N
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Description

1-(2,4-Dimethylphenyl)ethylamine is an organic compound with the molecular formula C13H21NO It is a derivative of phenylethylamine, featuring a dimethylphenyl group and a methoxyethyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2,4-Dimethylphenyl)ethylamine typically involves the reaction of 2,4-dimethylphenylacetone with 2-methoxyethylamine under controlled conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through distillation or recrystallization to obtain the final product in its pure form .

Chemical Reactions Analysis

Types of Reactions

1-(2,4-Dimethylphenyl)ethylamine undergoes various types of chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents such as lithium aluminum hydride for reduction, and various nucleophiles for substitution reactions. The conditions typically involve controlled temperatures and pH levels to ensure the desired reaction pathway .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce different amine derivatives .

Scientific Research Applications

1-(2,4-Dimethylphenyl)ethylamine has several scientific research applications, including:

    Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

    Biology: Studied for its potential biological activity and interactions with biological molecules.

    Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

    Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(2,4-Dimethylphenyl)ethylamine involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Uniqueness

1-(2,4-Dimethylphenyl)ethylamine is unique due to its specific structural features, which confer distinct chemical and biological properties. Its combination of a dimethylphenyl group and a methoxyethyl group makes it a versatile compound for various applications .

Properties

Molecular Formula

C13H21NO

Molecular Weight

207.31 g/mol

IUPAC Name

1-(2,4-dimethylphenyl)-N-(2-methoxyethyl)ethanamine

InChI

InChI=1S/C13H21NO/c1-10-5-6-13(11(2)9-10)12(3)14-7-8-15-4/h5-6,9,12,14H,7-8H2,1-4H3

InChI Key

NOQFRBFZBNLQFQ-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C=C1)C(C)NCCOC)C

Origin of Product

United States

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